Cas no 62589-83-7 (Benzoic acid, 4-(4-phenyl-1,3-butadienyl)-)

• Product Name: Benzoic acid, 4-(4-phenyl-1,3-butadienyl)-
• CAS No: 62589-83-7
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 439037
• PubChem ID: 53642808
• Update Time: 2025-04-19

Benzoic acid, 4-(4-phenyl-1,3-butadienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-phenyl-1,3-butadienyl)-
• 4-(4-phenylbuta-1,3-dienyl)benzoic acid
• DTXSID60705620
• 4-(4-Phenylbuta-1,3-dien-1-yl)benzoic acid
• SCHEMBL11472195
• 62589-83-7

• Inchi： 1S/C17H14O2/c18-17(19)16-12-10-15(11-13-16)9-5-4-8-14-6-2-1-3-7-14/h1-13H,(H,18,19)
• InChI Key： AHFBPBIPTMNJJV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C=CC=CC2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 250.09942
• Monoisotopic Mass: 250.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3